molecular formula C16H22ClN2O2P B1656442 Bis[(benzylamino)methyl]phosphinic acid;hydrochloride CAS No. 5280-58-0

Bis[(benzylamino)methyl]phosphinic acid;hydrochloride

Cat. No. B1656442
CAS RN: 5280-58-0
M. Wt: 340.78 g/mol
InChI Key: GBQSNTABAVGTIY-UHFFFAOYSA-N
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Description

Bis[(benzylamino)methyl]phosphinic acid;hydrochloride is a useful research compound. Its molecular formula is C16H22ClN2O2P and its molecular weight is 340.78 g/mol. The purity is usually 95%.
BenchChem offers high-quality Bis[(benzylamino)methyl]phosphinic acid;hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Bis[(benzylamino)methyl]phosphinic acid;hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

5280-58-0

Product Name

Bis[(benzylamino)methyl]phosphinic acid;hydrochloride

Molecular Formula

C16H22ClN2O2P

Molecular Weight

340.78 g/mol

IUPAC Name

bis[(benzylamino)methyl]phosphinic acid;hydrochloride

InChI

InChI=1S/C16H21N2O2P.ClH/c19-21(20,13-17-11-15-7-3-1-4-8-15)14-18-12-16-9-5-2-6-10-16;/h1-10,17-18H,11-14H2,(H,19,20);1H

InChI Key

GBQSNTABAVGTIY-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)CNCP(=O)(CNCC2=CC=CC=C2)O.Cl

Canonical SMILES

C1=CC=C(C=C1)CNCP(=O)(CNCC2=CC=CC=C2)O.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

12 g (74 mmol) of bis(chloromethyl)phosphinic acid are added slowly to 80 g of benzylamine at room temperature while stirring, during which the temperature increases slightly. The mixture is then heated at 115° C. for 24 h. Excess benzylamine is removed by distillation in vacuo, and the white residue is dissolved in 150 ml of distilled water, filtered and mixed with 30 mi of concentrated HCl and stirred at room temperature for 1 h. The white precipitate is filtered off with suction, washed with water and dried over P2O5. Yield: 20 g (79%); m.p.: 254° C.
Quantity
12 g
Type
reactant
Reaction Step One
Quantity
80 g
Type
reactant
Reaction Step One

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